5-(Trifluoromethyl)-1H-benzo[d]imidazole hydrochloride

• IUPAC Name: 6-(trifluoromethyl)-1H-benzimidazole;hydrochloride
• InChI: InChI=1S/C8H5F3N2.ClH/c9-8(10,11)5-1-2-6-7(3-5)13-4-12-6;/h1-4H,(H,12,13);1H
• InChI Key: UTXTYBVGNRTFLR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C(F)(F)F)NC=N2.Cl
• Molecular Formula: C8H6ClF3N2
• Molecular Weight: 222.59 g/mol
• CAS RN: 1260642-93-0

Description

“5-(Trifluoromethyl)-1H-benzo[d]imidazole hydrochloride” is a compound that contains an imidazole ring, which is a five-membered planar ring with two non-adjacent nitrogen atoms. The trifluoromethyl group (-CF3) is a functional group in organic chemistry that consists of three fluorine atoms attached to a carbon atom. It’s important to note that the specific compound “5-(Trifluoromethyl)-1H-benzo[d]imidazole hydrochloride” is not directly mentioned in the sources, but related compounds and structures are discussed.

Synthesis Analysis

Imidazole was first synthesized by Heinrich Debus in 1858 and was obtained by the reaction of glyoxal and formaldehyde in ammonia. The van Leusen reaction based on tosylmethylisocyanides (TosMICs) is one of the most appropriate strategies to synthesize imidazole-based medicinal molecules. More complex heterocycles presenting the imidazole ring in their structure are described in the literature, such as benzo[d]imidazo[2,1-b]thiazoles.

Molecular Structure Analysis

The imidazole ring, which is widely found in natural products and medical molecules, is one of the most prominent, five-membered, nitrogen-containing, heterocyclic scaffolds. The trifluoromethyl group (-CF3) is a functional group in organic chemistry that consists of three fluorine atoms attached to a carbon atom.

Chemical Reactions Analysis

The chemical reactions involving imidazole-based compounds are diverse and depend on the specific compound and conditions. Imidazole acts in extremely important processes for the maintenance of living organisms, such as catalysis in enzymatic processes.

Physical And Chemical Properties Analysis

Imidazole is a structure that, despite being small, has a unique chemical complexity. It is a nucleus that is very practical and versatile in its construction/functionalization and can be considered a rich source of chemical diversity.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Bioactivities : Researchers have investigated the bioactivity of pyrazole derivatives, including those containing the trifluoromethyl group. . The trifluoromethyl substituent can influence the compound’s interaction with biological targets.

Photophysical Properties

• Fluorescence and Luminescence : Pyrazoles with trifluoromethyl groups can display unique photophysical behavior. . Understanding their luminescent properties aids in designing efficient materials.

Organic Synthesis

Mechanism of Action

Target of Action

It’s known that imidazole derivatives interact with various targets such as monomeric sarcosine oxidase, nicotinate-nucleotide–dimethylbenzimidazole phosphoribosyltransferase, myoglobin, nitric oxide synthase, inducible, adenylate kinase 2, mitochondrial, and serine/threonine-protein kinase pim-1 . These targets play crucial roles in various biochemical processes.

Mode of Action

It’s known that imidazole derivatives interact with their targets, leading to changes in the biochemical processes .

Biochemical Pathways

Imidazole derivatives are known to affect various biochemical pathways .

Pharmacokinetics

It’s known that the pharmacokinetic properties of a compound significantly impact its bioavailability .

Result of Action

It’s known that imidazole derivatives have diverse biological activities .

Action Environment

It’s known that environmental factors can significantly impact the action of a compound .

Safety and Hazards

Safety data sheets for imidazole indicate that it is toxic if swallowed, causes severe skin burns and eye damage, and may damage fertility or the unborn child. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The interest and importance of imidazole-containing analogs in the field of medicinal chemistry is remarkable. The rapid expansion of imidazole-based medicinal chemistry suggests the promising and potential therapeutic values of imidazole-derived compounds for treating incurable diseases. It’s expected that many novel applications of imidazole-based compounds will be discovered in the future.